Cas no 331746-01-1 (3-fluoro-4-methylphenyl chloroformate)
331746-01-1 structure
Product Name:3-fluoro-4-methylphenyl chloroformate
CAS No:331746-01-1
MF:C8H6ClFO2
MW:188.583445072174
MDL:MFCD27949512
CID:2946416
PubChem ID:22019177
Update Time:2023-11-27
3-fluoro-4-methylphenyl chloroformate Chemical and Physical Properties
Names and Identifiers
-
- Carbonochloridic acid, 3-fluoro-4-methylphenyl ester
- 3-fluoro-4-methylphenyl chloroformate
-
- MDL： MFCD27949512
- Inchi： 1S/C8H6ClFO2/c1-5-2-3-6(4-7(5)10)12-8(9)11/h2-4H,1H3
- InChI Key： PGDFCHNNAVSRBC-UHFFFAOYSA-N
- SMILES： ClC(=O)OC1C=CC(C)=C(C=1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3
3-fluoro-4-methylphenyl chloroformate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-292099-0.05g |
3-fluoro-4-methylphenyl chloroformate |
331746-01-1 | 0.05g |
$647.0 | 2023-09-06 | ||
| Enamine | EN300-292099-0.1g |
3-fluoro-4-methylphenyl chloroformate |
331746-01-1 | 0.1g |
$678.0 | 2023-09-06 | ||
| Enamine | EN300-292099-0.25g |
3-fluoro-4-methylphenyl chloroformate |
331746-01-1 | 0.25g |
$708.0 | 2023-09-06 | ||
| Enamine | EN300-292099-0.5g |
3-fluoro-4-methylphenyl chloroformate |
331746-01-1 | 0.5g |
$739.0 | 2023-09-06 | ||
| Enamine | EN300-292099-1.0g |
3-fluoro-4-methylphenyl chloroformate |
331746-01-1 | 1g |
$1086.0 | 2023-06-04 | ||
| Enamine | EN300-292099-2.5g |
3-fluoro-4-methylphenyl chloroformate |
331746-01-1 | 2.5g |
$1509.0 | 2023-09-06 | ||
| Enamine | EN300-292099-5.0g |
3-fluoro-4-methylphenyl chloroformate |
331746-01-1 | 5g |
$3147.0 | 2023-06-04 | ||
| Enamine | EN300-292099-10.0g |
3-fluoro-4-methylphenyl chloroformate |
331746-01-1 | 10g |
$4667.0 | 2023-06-04 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY296927-1g |
3-Fluoro-4-methylphenyl Chloroformate |
331746-01-1 | ≥95% | 1g |
¥8865.00 | 2025-04-15 | |
| Ambeed | A1087591-1g |
Carbonochloridic acid, 3-fluoro-4-methylphenyl ester |
331746-01-1 | 95% | 1g |
$612.0 | 2024-04-20 |
3-fluoro-4-methylphenyl chloroformate Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
331746-01-1 (3-fluoro-4-methylphenyl chloroformate) Related Products
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- 130840-15-2(4-Cyano-3-fluorophenyl chloroformate)
- 1698531-73-5(2-fluoro-3-methylphenyl chloroformate)
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